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Compound of Interest

Compound Name: iso-Decyl-acetate

Cat. No.: B1619489

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
safety and logistical information for handling iso-decyl acetate, including detailed operational
and disposal plans to foster a secure research environment.

Physicochemical Properties

A summary of the key physical and chemical properties of iso-decyl acetate is provided below.

Property Value

Molecular Formula C12H2402[1][2]

Molecular Weight 200.32 g/mol [1][2]

Appearance Colorless clear liquid (estimated)[3]

Flash Point >93.3 °C (> 200.0 °F) Closed Cupl[4]
Boiling Point 150 °C (302 °F) at 20 hPa[5]

Density 0.865 g/mL at 25 °C (77 °F)[5]

Solubility Insoluble in water.[6] Soluble in alcohol.[6]

Hazard Information

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1619489?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-acid_-isodecyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/Decyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Acetic-acid_-isodecyl-ester
https://www.thegoodscentscompany.com/data/rw1015431.html
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.sigmaaldrich.com/US/en/sds/aldrich/d221953
https://www.sigmaaldrich.com/US/en/sds/aldrich/d221953
https://www.thegoodscentscompany.com/data/rw1018571.html
https://www.thegoodscentscompany.com/data/rw1018571.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Iso-decyl acetate is classified as a combustible liquid and can cause skin and eye irritation.[4]
[6][7][8] It is also very toxic to aquatic life with long-lasting effects.[9]

Hazard GHS Classification Precautionary Statement

P210: Keep away from heat,

hot surfaces, sparks, open

Flammability Combustible liquid[4][8] o
flames and other ignition
sources. No smoking.[4]
P280: Wear protective

Skin Irritation Causes skin irritation.[7] gloves/protective clothing/eye

protection/face protection.[7]

) o P280: Wear protective
o Causes serious eye irritation. _ .
Eye Irritation 7] gloves/protective clothing/eye

protection/face protection.[7]

) Very toxic to aquatic life with P273: Avoid release to the
Aquatic Hazard i .
long lasting effects.[9] environment.[9]

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to minimize risks associated with iso-decyl
acetate.

Personal Protective Equipment (PPE)

The following PPE should be worn when handling iso-decyl acetate:
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[9]

Wear fire/flame resistant and impervious
_ . clothing. Handle with chemical-resistant gloves
Skin Protection o
(e.g., Nitrile, Neoprene). Gloves must be

inspected prior to use.[4][9]

Not required under normal use with adequate
Respiratory Protection ventilation. If aerosols or mists are generated,

use a NIOSH-approved respirator.[4][5]

Handling Procedures

» Ventilation: Handle in a well-ventilated place.[9] Use only outdoors or in a well-ventilated
area.[10]

» Avoid Contact: Avoid contact with skin and eyes.[9] Avoid breathing mist, gas, or vapors.[9]

e Hygiene: Wash hands before breaks and at the end of work.[7] Change contaminated
clothing and wash it before reuse.[5][7]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]
Use non-sparking tools and take precautionary measures against static discharges.[9][10]

Storage Conditions

» Store in a tightly closed original container in a dry, cool, and well-ventilated place.[8][9]
o Keep away from heat, sparks, and flame.[8]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[10][11]

Emergency Response Plan
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Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[9]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if irritation develops and persists.[4][9]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Consult a doctor.

[719]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[9]

Fire and Explosion Hazards

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9] Water

mist may be used to cool closed containers.[8] Do not use a solid water stream as it may

spread the fire.

Specific Hazards: Vapors are heavier than air and may spread along floors, forming

explosive mixtures with air on intense heating.[5] Containers may explode when heated.[8]

Fire-fighting Actions: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][9]

Accidental Release Measures
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» Personal Precautions: Evacuate personnel to safe areas.[9] Wear appropriate PPE, including
chemical-impermeable gloves.[9] Avoid breathing vapors and contact with skin and eyes.[9]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[9]

e Containment and Cleaning Up:

o

Remove all sources of ignition.[9]

[¢]

Absorb the spill with inert material (e.g., dry sand, earth, vermiculite).[4]

[¢]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[9]

[e]

Clean the affected area with soap and water.[12]

Disposal Plan

Proper disposal of iso-decyl acetate and its contaminated materials is crucial to prevent
environmental harm.

e Product Disposal: Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable local, regional, and national laws and regulations.[9] Do
not dispose of into drains.

» Contaminated Packaging: Handle uncleaned containers like the product itself.[5] Before
disposal of the used container, remove contents completely.[13]

o Contaminated PPE: Dispose of contaminated gloves and other PPE after use in accordance
with applicable laws and good laboratory practices.[5]

Experimental Workflow & Disposal Pathway
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Workflow for Handling and Disposal of Iso-Decyl Acetate

Preparation Handling

It notallis used . After use \‘\\\
Disposal Emergency
Store in a Cool, Dry, Segregate Waste personal Exposure
Well-Ventilated Area (Liquid, Contaminated Solids) P
i ollow Spill Response ollow First-Aid Measures

Evacuate & Alert Administer First Aid

Don Appropriate PPE

(Goggles, Gloves, Lab Coat) Prepare Ventilated Work Area

Assess Risks & Review SDS ‘

Label Waste Containers

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of iso-decyl acetate,
including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619489#personal-protective-equipment-for-
handling-iso-decyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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